1. Home
  2. Product
  3. Main Products
  4. (2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid
(2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid (2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid
Brand Name: Vulcanchem
CAS No.: 19080-48-9
VCID: VC0232043
InChI: InChI=1S/C15H17I3N2O5.C7H17NO5/c1-4-5-6(15(23)24)25-12-10(17)7(13(21)19-2)9(16)8(11(12)18)14(22)20-3;1-8-2-4(10)6(12)7(13)5(11)3-9/h6H,4-5H2,1-3H3,(H,19,21)(H,20,22)(H,23,24);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
SMILES: CCCC(C(=O)O)OC1=C(C(=C(C(=C1I)C(=O)NC)I)C(=O)NC)I.CNCC(C(C(C(CO)O)O)O)O
Molecular Formula: C22H34I3N3O10
Molecular Weight: 881.2 g/mol

(2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid

CAS No.: 19080-48-9

Main Products

VCID: VC0232043

Molecular Formula: C22H34I3N3O10

Molecular Weight: 881.2 g/mol

(2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid - 19080-48-9

CAS No. 19080-48-9
Product Name (2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid
Molecular Formula C22H34I3N3O10
Molecular Weight 881.2 g/mol
IUPAC Name (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid
Standard InChI InChI=1S/C15H17I3N2O5.C7H17NO5/c1-4-5-6(15(23)24)25-12-10(17)7(13(21)19-2)9(16)8(11(12)18)14(22)20-3;1-8-2-4(10)6(12)7(13)5(11)3-9/h6H,4-5H2,1-3H3,(H,19,21)(H,20,22)(H,23,24);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
Standard InChIKey BKSDYWNIRUWZLN-WZTVWXICSA-N
Isomeric SMILES CCCC(C(=O)O)OC1=C(C(=C(C(=C1I)C(=O)NC)I)C(=O)NC)I.CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
SMILES CCCC(C(=O)O)OC1=C(C(=C(C(=C1I)C(=O)NC)I)C(=O)NC)I.CNCC(C(C(C(CO)O)O)O)O
Canonical SMILES CCCC(C(=O)O)OC1=C(C(=C(C(=C1I)C(=O)NC)I)C(=O)NC)I.CNCC(C(C(C(CO)O)O)O)O
Synonyms (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol, 2-[2,4,6-triiodo-3 ,5-bis(methylcarbamoyl)phenoxy]pentanoic acid
PubChem Compound 209015
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19